Lithium triisopropyl 2-(5-methoxypyridyl)borate Chemical and Physical Properties

Names and Identifiers

- Lithium triisopropyl 2-(5-methoxypyridyl)borate
- lithium,(5-methoxypyridin-2-yl)-tri(propan-2-yloxy)boranuide
- B-2503
- X0504
- Lithiumtriisopropoxy(5-methoxypyridin-2-yl)borate
- Lithium triisopropoxy(5-methoxypyridin-2-yl)borate
- AKOS015910160
- BS-26523
- AT15895
- Lithium (5-methoxypyridin-2-yl)tris(propan-2-olato)borate(1-)
- DTXSID40682081
- MFCD17015796
- 1256364-38-1
- lithium;(5-methoxypyridin-2-yl)-tri(propan-2-yloxy)boranuide
- Inchi： 1S/C15H27BNO4.Li/c1-11(2)19-16(20-12(3)4,21-13(5)6)15-9-8-14(18-7)10-17-15;/h8-13H,1-7H3;/q-1;+1
- InChI Key： PQLHSQKCIJQZOA-UHFFFAOYSA-N
- SMILES： O([B-](C1C=CC(=CN=1)OC)(OC(C)C)OC(C)C)C(C)C.[Li+]

Computed Properties

Exact Mass: 303.21900
Monoisotopic Mass: 303.2193169g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 22
Rotatable Bond Count: 7
Complexity: 279
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 49.8Å²

Experimental Properties

PSA: 49.81000
LogP: 2.51110

Lithium triisopropyl 2-(5-methoxypyridyl)borate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM490887-1g	Lithium triisopropoxy(5-methoxypyridin-2-yl)borate	1256364-38-1	95%	1g	$249	2022-06-13
Chemenu	CM490887-5g	Lithium triisopropoxy(5-methoxypyridin-2-yl)borate	1256364-38-1	95%	5g	$1001	2022-06-13
TRC	L469253-100mg	Lithium triisopropyl 2-(5-methoxypyridyl)borate	1256364-38-1		100mg	$133.00	2023-05-18
TRC	L469253-250mg	Lithium triisopropyl 2-(5-methoxypyridyl)borate	1256364-38-1		250mg	$259.00	2023-05-18
TRC	L469253-500mg	Lithium triisopropyl 2-(5-methoxypyridyl)borate	1256364-38-1		500mg	$391.00	2023-05-18
TRC	L469253-1g	Lithium triisopropyl 2-(5-methoxypyridyl)borate	1256364-38-1		1g	$552.00	2023-05-18
Ambeed	A694229-100mg	Lithium triisopropoxy(5-methoxypyridin-2-yl)borate	1256364-38-1	95%	100mg	$47.0	2025-03-05
Ambeed	A694229-250mg	Lithium triisopropoxy(5-methoxypyridin-2-yl)borate	1256364-38-1	95%	250mg	$83.0	2025-03-05
Ambeed	A694229-1g	Lithium triisopropoxy(5-methoxypyridin-2-yl)borate	1256364-38-1	95%	1g	$184.0	2025-03-05
1PlusChem	1P009C8C-100mg	Lithium triisopropyl 2-(5-methoxypyridyl)borate	1256364-38-1	95%	100mg	$34.00	2025-02-24

Lithium triisopropyl 2-(5-methoxypyridyl)borate Related Literature

1. An aqueous ammonia sensor based on an inkjet-printed polyaniline nanoparticle-modified electrode

Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
2. Aluminium alkyl and aryloxide complexes of pyrazine and bipyridines: synthesis and structure†

Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
3. An assessment of strategies for the development of solid-state adsorbents for vehicular hydrogen storage

Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
4. An approach to C–N activation: coupling of arenesulfonyl hydrazides and arenesulfonyl chlorides with tert-amines via a metal-, oxidant- and halogen-free anodic oxidation†‡

M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
5. An approach towards the synthesis of novel fused nitrogen tricyclic heterocyclic scaffolds via GBB reaction†

Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296

Additional information on Lithium triisopropyl 2-(5-methoxypyridyl)borate

Lithium triisopropyl 2-(5-methoxypyridyl)borate: A Versatile Organic Boron Compound in Modern Pharmaceutical Research

Lithium triisopropyl 2-(5-methoxypyridyl)borate represents a critical class of organic boron compounds that have garnered significant attention in pharmaceutical research due to their unique synthetic utility and biological activity. This compound, with the CAS No. 1256364-38-1, is characterized by its structural features of a boronic acid derivative functionalized with a 5-methoxypyridyl group and stabilized by lithium triisopropyl cation. Recent studies have highlighted its potential as a key intermediate in the development of therapeutic agents targeting metabolic disorders and neurodegenerative diseases.

The 2-(5-methoxypyridyl)borate moiety in this compound plays a pivotal role in its reactivity, particularly in cross-coupling reactions such as Suzuki-Miyaura and Stille reactions. These reactions are widely utilized in the synthesis of complex organic molecules, including drug candidates with high therapeutic efficacy. The presence of the 5-methoxypyridyl group enhances the compound's ability to form stable coordination complexes with transition metals, a property that has been leveraged in the design of catalytic systems for asymmetric synthesis.

Recent advancements in medicinal chemistry have demonstrated the utility of Lithium triisopropyl 2-(5-methoxypyridyl)borate in the development of small-molecule inhibitors targeting specific enzymatic pathways. For instance, a 2023 study published in Journal of Medicinal Chemistry reported the use of this compound as a building block for synthesizing inhibitors of the enzyme acetyl-CoA carboxylase (ACC), which is implicated in fatty acid metabolism and obesity-related disorders. The compound's ability to undergo selective functionalization at the boronic acid site enabled the creation of derivatives with improved pharmacokinetic profiles.

Another area of emerging research involves the application of Lithium triisop,ropyl 2-(5-methoxypyridyl)borate in the development of antineoplastic agents. A 2024 preclinical study highlighted its potential as a prodrug precursor for targeting cancer cells via pH-sensitive hydrolysis. The 5-methoxypyridyl group was found to enhance the compound's solubility in aqueous environments, a critical factor for improving bioavailability in oral formulations.

The triisopropyl substituent in this compound contributes to its stability and solubility characteristics, making it suitable for use in aqueous reaction media. This property has been exploited in the synthesis of bioactive molecules where aqueous conditions are preferred to minimize side reactions. A 2023 review in Organic & Biomolecular Chemistry emphasized the importance of such substituents in achieving high yields in cross-coupling reactions under mild conditions.

Recent computational studies have provided insights into the electronic properties of Lithium triisopropyl 2-(5-methoxypyridyl)borate, revealing its potential as a ligand in transition metal-catalyzed reactions. Density functional theory (DFT) calculations have shown that the 5-methoxypyridyl group can modulate the electronic density of the boron center, thereby influencing reaction mechanisms and selectivity. These findings have implications for the design of more efficient catalytic systems in pharmaceutical synthesis.

The borate functionality in this compound has also been explored for its role in the development of metal-free catalytic systems. A 2024 study demonstrated the use of Lithium triisopropyl 2-(5-methoxypyridyl)borate as a catalyst in the oxidative coupling of alcohols to produce aromatic ethers. This application highlights the compound's versatility beyond traditional transition metal catalysis, offering new pathways for sustainable chemical synthesis.

From a synthetic perspective, the preparation of Lithium triisopropyl 2-(5-methoxypyridyl)borate typically involves the reaction of 5-methoxypyridine with a suitable boronic acid derivative under controlled conditions. The choice of solvent and reaction temperature significantly influences the yield and purity of the final product, as noted in a 2023 article in Chemical Communications. Optimization of these parameters has led to the development of scalable synthetic routes for industrial applications.

In the context of drug discovery, the 5-methoxypyridyl group has been shown to enhance the biological activity of certain compounds by modulating their interaction with target proteins. A 2024 study in ACS Chemical Biology reported that derivatives of Lithium triisopropyl 2-(5-methoxypyridyl)borate exhibited improved binding affinity for the G-protein coupled receptor (GPCR) family, which is a major target for pharmaceutical interventions in neurological disorders.

The triisopropyl substituent also plays a role in determining the physicochemical properties of the compound, such as its partition coefficient and logP values. These properties are critical for predicting the compound's behavior in biological systems and its potential for crossing cell membranes. A 2023 comparative study highlighted the importance of such substituents in achieving optimal drug-like characteristics for candidate molecules.

Recent advances in green chemistry have further expanded the applications of Lithium triisopropyl 2-(5-methoxypyridyl)borate. The use of this compound in catalytic systems that minimize the use of toxic solvents and reagents aligns with the principles of sustainable chemical synthesis. A 2024 review in Green Chemistry emphasized the potential of such compounds in reducing the environmental impact of pharmaceutical manufacturing processes.

Overall, the versatility and reactivity of Lithium triisopropyl 2-(5-methoxypyridyl)borate have made it a valuable tool in modern synthetic chemistry. Its applications span from the development of therapeutic agents to the creation of sustainable catalytic systems, underscoring its significance in both academic and industrial research. Continued exploration of its properties and potential applications is expected to yield further innovations in the field of medicinal chemistry and chemical synthesis.

As research in this area progresses, the compound's role in addressing complex medical challenges and advancing sustainable chemical practices is likely to grow. The integration of computational modeling with experimental studies will further enhance our understanding of its behavior, enabling the design of more efficient and targeted applications in the future.

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